5-(3-chlorophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one

• IUPAC Name: 2-(3-chlorophenyl)-3-(furan-2-carbonyl)-4-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-2H-pyrrol-5-one
• InChI: InChI=1S/C19H13ClN2O5/c1-10-8-14(21-27-10)22-16(11-4-2-5-12(20)9-11)15(18(24)19(22)25)17(23)13-6-3-7-26-13/h2-9,16,24H,1H3
• InChI Key: XEYNJIDNOBQVAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)N2C(C(=C(C2=O)O)C(=O)C3=CC=CO3)C4=CC(=CC=C4)Cl
• Molecular Formula: C19H13ClN2O5
• Molecular Weight: 384.8 g/mol
• CAS No.: 618871-93-5

Description

The compound 5-(3-chlorophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one is a pyrrolone derivative featuring a 3-chlorophenyl group, a furan-2-carbonyl moiety, and a 5-methylisoxazole substituent.

Biological Activity

5-(3-chlorophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one, a compound with the molecular formula C20H18ClN2O4, has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the compound's pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a complex structure that includes a pyrrole ring, a furan moiety, and a chlorophenyl group. Its molecular weight is approximately 387.81 g/mol, and it is characterized by the presence of multiple functional groups that may contribute to its biological activity.

Property	Value
Molecular Formula	C20H18ClN2O4
Molecular Weight	387.81 g/mol
CAS Number	618072-37-0
Purity	≥95%

Anticancer Activity

Recent studies have indicated that compounds similar to 5-(3-chlorophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one exhibit significant anticancer properties. For instance, derivatives containing furan and pyrrole moieties have shown effectiveness against various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest.

Neuroprotective Effects

Research has highlighted the neuroprotective potential of this compound. It has been suggested that it may modulate neurotransmitter levels, particularly acetylcholine and serotonin, which are crucial for cognitive functions. Studies involving microdialysis in animal models demonstrated an increase in these neurotransmitters following administration of similar compounds, indicating potential applications in treating neurodegenerative diseases.

Anti-inflammatory Properties

The compound's structural components suggest possible anti-inflammatory effects. Compounds with similar furan and chlorophenyl structures have been reported to inhibit pro-inflammatory cytokines and reduce inflammation in various models. This activity may be beneficial in conditions such as arthritis or other inflammatory disorders.

The biological activities of 5-(3-chlorophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one can be attributed to several mechanisms:

• Receptor Modulation : The compound may act as a modulator of specific receptors involved in neurotransmission and inflammation.
• Enzyme Inhibition : It may inhibit enzymes responsible for the synthesis of inflammatory mediators.
• Cell Signaling Pathways : The compound could interfere with key signaling pathways that regulate cell proliferation and survival.

Study on Neuroprotective Effects

A study published in 2021 evaluated the neuroprotective effects of related compounds in a rat model of Alzheimer's disease. The results indicated that treatment with these compounds resulted in improved cognitive function and reduced amyloid plaque formation, suggesting potential therapeutic applications for neurodegenerative diseases.

Anticancer Activity Evaluation

Another research project focused on the anticancer properties of similar pyrrole derivatives against breast cancer cell lines. The study found that these compounds induced apoptosis through the activation of caspase pathways, highlighting their potential as chemotherapeutic agents.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications in Aroyl and Heterocyclic Groups

Compound 29 ():

• Structure : 5-(3-Chlorophenyl)-3-hydroxy-1-(2-hydroxypropyl)-4-(4-methylbenzoyl)-1,5-dihydro-pyrrol-2-one.
• Key Differences :
  • 1-position substituent : 2-hydroxypropyl vs. 5-methylisoxazol-3-yl in the target compound.
  • 4-position aroyl group : 4-methylbenzoyl vs. furan-2-carbonyl.
• Properties :
  • Melting point: 235–237°C.
  • Synthesis yield: 47%.
• Implications: The 2-hydroxypropyl group may enhance hydrophilicity compared to the isoxazole ring, which could affect bioavailability.

Compound in :

• Structure : 5-(3-Chlorophenyl)-3-hydroxy-4-(4-methoxybenzoyl)-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one.
• Key Differences :
  • 4-position aroyl group : 4-methoxybenzoyl vs. furan-2-carbonyl.
• Properties :
  • CAS Number: 618876-03-2.
  • Molecular formula: C₂₂H₁₇ClN₂O₆ (estimated).

Halogen Substitution and Crystal Packing

Compounds 4 and 5 ():

• Structures :
  • 4 : 4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole.
  • 5 : 4-(4-Fluorophenyl) analog of 4 .
• Key Differences :
  • Halogen substituents: Cl vs. F.
• Properties :
  • Isostructural with triclinic symmetry.
  • Slight adjustments in crystal packing due to halogen size (Cl vs. F).
• Implications: Chlorine’s larger atomic radius may increase van der Waals interactions compared to fluorine, influencing stability and intermolecular contacts.

Substituent Effects on Physicochemical Properties

Compound in :

• Structure : 5-(3-Ethoxy-4-hydroxyphenyl)-3-hydroxy-4-[(5-methylfuran-2-yl)carbonyl]-1-(5-methylisoxazol-3-yl)-1,5-dihydro-2H-pyrrol-2-one.
• Key Differences :
  • Phenyl substituent : 3-ethoxy-4-hydroxyphenyl vs. 3-chlorophenyl.
  • 4-position aroyl group : 5-methylfuran-2-carbonyl vs. furan-2-carbonyl.
• Properties :
  • Molecular weight: 424.4034 g/mol.
  • Increased polarity due to the ethoxy and hydroxyl groups.
• Implications :
  • The ethoxy group may enhance metabolic stability, while the hydroxyl group could facilitate hydrogen bonding .

Comparative Data Table

Compound Name / Source	Molecular Formula	Key Substituents	Melting Point (°C)	Yield	Notable Properties
Target Compound	C₂₁H₁₅ClN₂O₅ (estimated)	3-Chlorophenyl, furan-2-carbonyl	Not reported	Not reported	Potential electronic diversity
Compound 29 ()	C₂₁H₂₁ClNO₄	3-Chlorophenyl, 4-methylbenzoyl	235–237	47%	Hydrophilic 2-hydroxypropyl
Compound	C₂₂H₁₇ClN₂O₆	3-Chlorophenyl, 4-methoxybenzoyl	Not reported	Not reported	CAS 618876-03-2
Compound 4 ()	C₂₇H₁₈ClF₂N₇S	4-Chlorophenyl, thiazole core	Not reported	High	Antimicrobial activity (related)
Compound	C₂₂H₂₀N₂O₇	3-Ethoxy-4-hydroxyphenyl, 5-methylfuran	Not reported	Not reported	MW 424.4034, enhanced polarity

Research Findings and Implications

• Electronic Properties : The furan ring’s conjugated system could enhance π-π stacking interactions compared to methoxybenzoyl or methylbenzoyl groups, influencing binding to hydrophobic targets.

Q & A

Q. What are the key synthetic routes for preparing 5-(3-chlorophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one, and how can reaction yields be optimized?

• Methodological Answer : The compound is synthesized via multi-step reactions involving: (i) Coupling of 5-methylisoxazole-3-amine with a chlorophenyl-substituted pyrrolone intermediate. (ii) Introduction of the furan-2-carbonyl group using acid chlorides (e.g., furan-2-carbonyl chloride) in dichloromethane with NaH as a base . (iii) Hydroxylation at the 3-position via controlled oxidation (e.g., MnO₂ or TEMPO/oxone systems).

• Optimization : Yields (>40%) are achieved by maintaining anhydrous conditions, using DMSO as a stabilizer for intermediates, and optimizing stoichiometry (1.2–1.5 equivalents of acylating agents) .

Q. Which spectroscopic techniques are essential for characterizing this compound, and what critical data should be prioritized?

• Methodological Answer :

• NMR Spectroscopy : Use ¹H/¹³C NMR in deuterated DMSO to identify key protons (e.g., hydroxy group at δ 10–12 ppm, aromatic protons from chlorophenyl at δ 7.2–7.8 ppm) .
• Mass Spectrometry : High-resolution ESI-MS confirms molecular weight (e.g., expected [M+H]⁺ ~435.12 Da) .
• IR Spectroscopy : Detect carbonyl stretches (C=O at ~1680–1720 cm⁻¹) and hydroxy groups (O–H at ~3200 cm⁻¹) .

Q. How do the functional groups in this compound influence its solubility and purification strategies?

• Methodological Answer :

• The 3-hydroxy group enhances solubility in polar aprotic solvents (e.g., DMF, DMSO), while the chlorophenyl and isoxazole moieties reduce aqueous solubility.
• Purification: Use silica gel chromatography with gradient elution (hexane:EtOAc 3:1 to 1:2) or recrystallization from ethanol/water mixtures .

Q. What are the primary degradation pathways under standard storage conditions?

• Methodological Answer :

• Hydrolysis of the furan-2-carbonyl group in humid environments (monitor via TGA/DSC for moisture sensitivity).
• Stabilization: Store under argon at –20°C in amber vials to prevent photodegradation .

Advanced Research Questions

Q. How can computational chemistry (e.g., DFT, Multiwfn) elucidate the electronic structure and reactivity of this compound?

• Methodological Answer :

• DFT Calculations : Optimize geometry at the B3LYP/6-311+G(d,p) level to map electrostatic potential surfaces (EPS), identifying nucleophilic/electrophilic sites .
• Multiwfn Analysis : Calculate Fukui indices to predict regioselectivity in reactions (e.g., electrophilic attack at the hydroxy group or furan ring) .
• Molecular Dynamics : Simulate solvent interactions to guide crystallization protocols .

Q. How can researchers resolve contradictions between spectroscopic data and predicted structural features?

• Methodological Answer :

• Case Example : If NMR suggests unexpected tautomerism (e.g., enol-keto forms), use variable-temperature NMR (VT-NMR) to track dynamic equilibria .
• X-ray Crystallography : Resolve ambiguities in stereochemistry (e.g., confirm hydroxy group orientation) .

Q. What experimental designs are suitable for structure-activity relationship (SAR) studies targeting biological activity?

• Methodological Answer :

• Analog Synthesis : Replace the 3-chlorophenyl group with fluorophenyl or methoxyphenyl derivatives to assess electronic effects on bioactivity .
• In Vitro Assays : Test inhibition constants (Kᵢ) against enzymes (e.g., kinases) using fluorescence polarization or SPR .

Q. What strategies mitigate byproduct formation during large-scale synthesis?

• Methodological Answer :

• DoE Optimization : Apply response surface methodology (RSM) to vary temperature (50–80°C), solvent (DCM vs. THF), and catalyst loadings (e.g., Pd(OAc)₂) .
• Inline Analytics : Use PAT tools (e.g., ReactIR) to monitor reaction progress and quench side reactions early .